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Compound of Interest

Compound Name: Cbz-NH-PEG1-CH2CH2COOH

Cat. No.: B15542719

Essential Safety and Handling Guide for Chz-NH-
PEG1-CH2CH2COOH

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for Cbz-NH-PEG1-
CH2CH2COOH (CAS Number: 1205751-19-4), a PEG-based PROTAC linker. Adherence to
these protocols is essential for ensuring a safe laboratory environment and maintaining the
integrity of your research.

Personal Protective Equipment (PPE)

The toxicological properties of Cbz-NH-PEG1-CH2CH2COOH have not been fully investigated.
Therefore, a cautious approach is necessary, incorporating PPE suitable for handling
potentially hazardous compounds. Based on the available safety information, the following PPE
is mandatory.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles

Chemical splash goggles

should be worn at all times.[1]

Face Shield

To be worn over safety
goggles during procedures

with a high risk of splashing.[1]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Double gloving
is advised for enhanced

protection.[1][2]

Body Protection

Laboratory Coat

A fully buttoned, long-sleeved

lab coat is required.[2]

Disposable Gown

For extensive handling or risk
of splash, a solid-front, back-
closing, long-sleeved gown
made of low-lint, non-
absorbent material should be

worn.[1]

Respiratory Protection

NIOSH-approved Respirator

All handling of the solid
compound should be
conducted in a certified
chemical fume hood.[2] If there
is a risk of generating dust or
aerosols, a fit-tested N95
respirator is the minimum
requirement. For procedures
that may generate significant
aerosols, a powered air-
purifying respirator (PAPR) is

recommended.[1]

Hazard Identification

Cbz-NH-PEG1-CH2CH2COOH is classified with the following hazard statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning

Operational Plan: Step-by-Step Handling

Engineering Controls

All handling of Cbz-NH-PEG1-CH2CH2COOH, particularly in its solid form, must be conducted
within a certified chemical fume hood to control airborne particles.[1][2]

Receiving and Storage

 Inspection: Upon receipt, inspect the package for any signs of damage or leakage. Wear a
single pair of gloves and a lab coat for the initial inspection.[1]

e Storage: Store the compound in a tightly sealed container in a dry, well-ventilated place.
Recommended storage temperature is 4°C. For long-term storage, -20°C is advised.[3][4]

Preparation of Solutions

o Don PPE: Before handling, put on all required PPE as outlined in the table above.

e Work in a Fume Hood: Conduct all weighing and solution preparation activities within a
chemical fume hood.

» Handle Carefully: If working with the solid, handle it carefully to avoid generating dust.[1]

 Inert Atmosphere: For compounds sensitive to air or moisture, consider handling under an
inert atmosphere such as argon or nitrogen.

e Solvent: Acommon solvent for this compound is DMSO, in which it is soluble up to 100
mg/mL.[5]
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Disposal Plan

Proper disposal of Cbz-NH-PEG1-CH2CH2COOH and its waste is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect all waste material, including empty containers, contaminated
gloves, and other disposable materials, in a designated and properly labeled hazardous
waste container.

o Waste Segregation: Segregate chemical waste from other laboratory waste.

e Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for
specific disposal guidelines and to arrange for waste pickup. Do not dispose of this chemical
down the drain or in regular trash.

Experimental Workflow

The following diagram illustrates the key steps for the safe handling of Cbz-NH-PEG1-
CH2CH2COOH from receipt to disposal.
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Safe Handling Workflow for Cbz-NH-PEG1-CH2CH2COOH
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Caption: Workflow for the safe handling of Cbz-NH-PEG1-CH2CH2COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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